Cas no 2228708-55-0 (5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid)
5-(4-Methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid is a heterocyclic compound featuring a fused imidazole-oxazole core with a carboxylic acid functional group. This structure confers versatility in synthetic applications, particularly in medicinal chemistry, where it may serve as a key intermediate or pharmacophore. The presence of both nitrogen-containing heterocycles enhances its potential for hydrogen bonding and metal coordination, making it valuable in ligand design. The carboxylic acid moiety allows for further derivatization, enabling the synthesis of amides, esters, or other derivatives. Its well-defined molecular architecture supports precise structural modifications, making it useful in the development of biologically active compounds or functional materials.
2228708-55-0 structure
Product Name:5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid
CAS No:2228708-55-0
MF:C8H7N3O3
MW:193.159481287003
CID:6326993
PubChem ID:165881533
Update Time:2025-10-13
5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid
- 2228708-55-0
- EN300-1808165
-
- Inchi: 1S/C8H7N3O3/c1-4-7(10-3-9-4)6-2-5(8(12)13)11-14-6/h2-3H,1H3,(H,9,10)(H,12,13)
- InChI Key: QFJUTWSVEODNQP-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(=O)O)=N1)C1=C(C)NC=N1
Computed Properties
- Exact Mass: 193.04874109g/mol
- Monoisotopic Mass: 193.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 92Ų
5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1808165-0.05g |
5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228708-55-0 | 0.05g |
$1140.0 | 2023-09-19 | ||
| Enamine | EN300-1808165-0.1g |
5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228708-55-0 | 0.1g |
$1195.0 | 2023-09-19 | ||
| Enamine | EN300-1808165-0.25g |
5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228708-55-0 | 0.25g |
$1249.0 | 2023-09-19 | ||
| Enamine | EN300-1808165-0.5g |
5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228708-55-0 | 0.5g |
$1302.0 | 2023-09-19 | ||
| Enamine | EN300-1808165-1.0g |
5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228708-55-0 | 1g |
$1357.0 | 2023-05-26 | ||
| Enamine | EN300-1808165-2.5g |
5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228708-55-0 | 2.5g |
$2660.0 | 2023-09-19 | ||
| Enamine | EN300-1808165-5.0g |
5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228708-55-0 | 5g |
$3935.0 | 2023-05-26 | ||
| Enamine | EN300-1808165-10.0g |
5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228708-55-0 | 10g |
$5837.0 | 2023-05-26 | ||
| Enamine | EN300-1808165-1g |
5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228708-55-0 | 1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1808165-5g |
5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid |
2228708-55-0 | 5g |
$3935.0 | 2023-09-19 |
5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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